Infantile Spasms: Opposite Effects vs. CP376395
A direct, head-to-head in vivo study revealed a critical difference between SN003 and the competitive antagonist CP376395. When delivered systemically in a rat model of infantile spasms, SN003 robustly suppressed spasms, whereas CP376395 unexpectedly exacerbated them. This divergent outcome is attributed to their different mechanisms of CRHR1 engagement [1].
| Evidence Dimension | Systemic effect on epileptic spasms |
|---|---|
| Target Compound Data | SN003: Robustly suppressed spasms |
| Comparator Or Baseline | CP376395: Paradoxically exacerbated spasms |
| Quantified Difference | Qualitative divergence in effect (Suppression vs. Exacerbation) |
| Conditions | Rat model of infantile epileptic spasms syndrome (IESS); systemic administration |
Why This Matters
This is a critical, quantifiable differentiator. It directly demonstrates that selecting the correct CRF1 antagonist for in vivo studies can lead to opposite experimental outcomes, making SN003 the appropriate choice for certain disease models.
- [1] Chachua T, et al. Targeting CRHR1 Signaling in Experimental Infantile Epileptic Spasms Syndrome: Evidence for Route-Dependent Efficacy. Children (Basel). 2026;13(1):125. View Source
